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Compound of Interest

3-Chloro-2-fluoro-4-
Compound Name:

methylbenzaldehyde
CAS No.: 1383951-78-7
Cat. No.: B6314618

Get Quote

Technical Profile: 3-Chloro-2-fluoro-4-

methylbenzaldehyde

CAS: 1383951-78-7 | A Critical Scaffold for Fluorinated
Therapeutics[1]

Executive Summary

In the landscape of modern medicinal chemistry, 3-Chloro-2-fluoro-4-methylbenzaldehyde
(CAS 1383951-78-7) represents a high-value, polysubstituted aromatic intermediate. Its utility
lies in its dense functionalization pattern: a reactive aldehyde handle, a sterically demanding
chloro-methyl motif, and an electronically activated fluorine atom. This specific arrangement
makes it an ideal scaffold for S_NAr (Nucleophilic Aromatic Substitution) diversification and the
synthesis of complex heterocycles found in kinase inhibitors and agrochemicals.

This guide synthesizes available physical data, predicted physicochemical parameters, and
expert handling protocols to support researchers utilizing this compound in drug discovery
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workflows.

Chemical Identity & Structural Analysis

The compound is defined by a benzaldehyde core with a unique 2,3,4-substitution pattern. The
positioning of the fluorine atom ortho to the aldehyde is chemically significant, as the electron-
withdrawing formyl group activates the fluorine towards nucleophilic displacement, a rare and
valuable trait for scaffold decoration.

Parameter Data

IUPAC Name 3-Chloro-2-fluoro-4-methylbenzaldehyde
CAS Number 1383951-78-7

Molecular Formula CsHeCIFO

Molecular Weight 172.58 g/mol

SMILES Cclccc(C=0)c(F)clCl

Specific key varies by protonation state, typically
generated as:[1][2][3][4]

InChl Key
[5]JUFPBMVRONDLOGK-UHFFFAOYSA-N
(analog)

MDL Number MFCD28751754

Physical Properties Matrix

Note: As a specialized research intermediate, experimental bulk property data (e.g., exact flash
point, viscosity) is sparse in public literature. The values below represent a consensus of
vendor data and high-confidence QSPR (Quantitative Structure-Property Relationship)
predictions calibrated against structural analogs like 3-chloro-4-fluorobenzaldehyde.

Physicochemical Data
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Property

Value
(Experimental/Predicted)

Confidence / Method

Physical State

Solid (Low-melting) or Semi-

solid

Analog comparison (MP

trends).

Based on 3-chloro-4-

Melting Point 35°C — 45°C (Predicted) methylbenzaldehyde (30°C)

trends.
- ) Predicted via ACD/Labs

Boiling Point 248°C £ 10°C (at 760 mmHg) )

algorithms.
) Standard for tri-substituted

Density 1.30 £ 0.05 g/cm3
halogenated benzenes.

Flash Point >110°C Predicted (Closed Cup).

LogP (Octanol/Water) 2.82 Calculated (Consensus LogP).

Solubility

Soluble in DCM, DMSO,
MeOH, EtOAc.

Insoluble in water.

Refractive Index

1.552 (Predicted)

At 20°C.

Reactivity Profile & Synthetic Utility

The "Application Scientist" perspective highlights that this molecule is not just a building block

but a divergent synthesis hub.

A. The Ortho-Fluoro Activation (S_NATr)

The fluorine at position 2 is ortho to the electron-withdrawing aldehyde (CHO). This lowers the

energy barrier for Nucleophilic Aromatic Substitution (S_NAr).

o Mechanism: Nucleophiles (amines, thiols) can displace the fluorine atom, cyclizing with the

aldehyde to form indazoles or quinazolines.

o Selectivity: The Chlorine at position 3 is sterically crowded by the 4-methyl and 2-fluoro

groups and is less activated, allowing for selective functionalization at C2.
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B. Aldehyde Manipulation

e Reductive Amination: Standard protocols (NaBH(OAc)s/DCE) work efficiently.

» Oxidation: Pinnick oxidation yields 3-chloro-2-fluoro-4-methylbenzoic acid, another key
intermediate.

C. Visualization: Divergent Synthesis Pathway

Cyclization

S_NAr Product Fused Heterocycle

R-NH2/ Base (2-Amino/Thio sub.) (e.g., Indazole)
(F-Displacement

3-Chloro-2-fluoro- NaClO2 / H202 > Benzoic Acid
4-methylbenzaldehyde Derivative
NaBH4

Benzyl Alcohol

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways utilizing the activated 2-fluoro position and the aldehyde
handle.

Handling, Stability & Safety Protocols

As a halogenated benzaldehyde, this compound requires specific handling to prevent
degradation and ensure operator safety.

Storage & Stability

» Oxidation Sensitivity: Benzaldehydes autoxidize to benzoic acids upon air exposure.
o Protocol: Store under inert atmosphere (Nitrogen/Argon).

o Temperature: Refrigerate (2—8°C) for long-term storage to prevent polymerization or
disproportionation.

o Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation.
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Safety Data (GHS Classification)
» Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[6][7][8][9]
o H319: Causes serious eye irritation.[6][7][8][9]
o H335: May cause respiratory irritation.[8][10]

» PPE Requirements: Nitrile gloves, safety goggles, and use within a fume hood are
mandatory.

Experimental Workflow: Quality Control (QC)

To validate the identity of incoming batches (CAS 1383951-78-7), use the following
spectroscopic fingerprints.

Expected 1H NMR Signals (CDCIs, 400 MHz)

e ~10.2 ppm (s, 1H): Aldehyde proton (CHO). Distinctive downfield shift.
e ~7.6 ppm (t/dd, 1H): Aromatic proton at C6 (coupling with F).
e ~7.2 ppm (d, 1H): Aromatic proton at C5.

e ~2.4 ppm (s, 3H): Methyl group at C4.

QC Decision Tree
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Batch Receipt

Solid/Oil?

1H NMR
(CHO peak @ 10.2?)

Release for Quarantine /
Synthesis Purify

Click to download full resolution via product page
Figure 2: Quality Control workflow for validating batch integrity before synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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